2,6-Diazaspiro[3.5]nonan-7-one;2,2,2-trifluoroacetic acid

• IUPAC Name: 2,6-diazaspiro[3.5]nonan-7-one;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H12N2O.C2HF3O2/c10-6-1-2-7(5-9-6)3-8-4-7;3-2(4,5)1(6)7/h8H,1-5H2,(H,9,10);(H,6,7)
• InChI Key: UGDHXTCYMLJSQI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CNC2)CNC1=O.C(=O)(C(F)(F)F)O
• Molecular Formula: C9H13F3N2O3
• Molecular Weight: 254.21 g/mol

Description

2,6-Diazaspiro[3.5]nonan-7-one;2,2,2-trifluoroacetic acid is a synthetic compound that has gained attention in scientific research due to its unique structure and potential applications.

Scientific Research Applications

Organic Synthesis Applications

Trifluoroacetic acid is highlighted for its role in the synthesis of oxygen heterocycles, demonstrating its utility in acid-catalyzed reactions. Studies show that trifluoroacetic acid catalyzed reactions can lead to the formation of complex compounds such as coumaranone and chromanone derivatives, which are significant in the development of heterocyclic chemistry (Ghosh et al., 1989). Furthermore, trifluoroacetic acid-mediated reactions are instrumental in synthesizing pyrrolidinones and piperidinones, showcasing its versatility in promoting intramolecular formal N-H insertion reactions (Yang et al., 2000).

Photoaffinity Labeling

2-Diazo-3,3,3-trifluoropropionyl chloride, derived from trifluoroacetic acid, has been identified as an effective reagent for photoaffinity labeling, providing a method to label enzymes through photolysis. This approach is noted for its stability and reduced rearrangement compared to other diazoacyl reagents, offering a promising avenue for biochemical research (Chowdhry et al., 1976).

Safety and Hazards

Harmful if swallowed or in contact with skin. Harmful to aquatic life with long-lasting effects.